
An In-depth Technical Guide to the Physical and
Chemical Properties of Furoin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Furoin

Cat. No.: B1674284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furoin (C₁₀H₈O₄), also known as 1,2-di(furan-2-yl)-2-hydroxyethanone, is an organic

compound that serves as a valuable intermediate in organic synthesis and holds potential in

medicinal chemistry and materials science.[1] Its structure, featuring two furan rings, imparts

unique reactivity, making it a key building block for the synthesis of various heterocyclic

compounds and more complex molecules.[1][2] This technical guide provides a comprehensive

overview of the physical and chemical properties of furoin, complete with experimental

protocols and data presented for ease of reference.

Core Physical and Chemical Properties
The fundamental properties of furoin are summarized in the tables below, providing a clear

and concise reference for laboratory use.
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Property Value Source(s)

Molecular Formula C₁₀H₈O₄ [1][3][4]

Molecular Weight 192.17 g/mol [1][3]

Appearance

Off-white to brown powder,

light yellow to light brown

amorphous powder, or bright

brown needle-like crystals.

[1][4][5][6]

Melting Point 134-141 °C [1][3][4][7]

Boiling Point
248.14 °C (rough estimate) to

306.8 °C at 760 mmHg
[4][7][8]

Flash Point 139.4 °C [4][7][8]

Density
1.0825 g/cm³ (rough estimate)

to 1.32 g/cm³
[4][7]

Vapor Pressure
0.0000249 mmHg to 0.000328

mmHg at 25°C
[3][4]

pKa 11.62 ± 0.20 (Predicted) [4][6]

Solubility Profile
Solvent Solubility Source(s)

Water
Slightly soluble in hot water,

insoluble in cold water.
[3][4][8]

Alcohols
Soluble in hot alcohol and

methanol.
[3][4][8]

Ether Soluble. [3][4][8]

Acetone

Soluble (0.25g/10 mL, clear,

colorless to deep brown-

yellow).

[4][6]

DMSO Soluble. [9]
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Furoin's solubility is influenced by the polarity of the furan rings. It is generally more soluble in

polar organic solvents.[10] As with many organic compounds, its solubility tends to increase

with temperature.[10]

Spectral Data
The spectral characteristics of furoin are crucial for its identification and characterization.

Spectroscopic Data Summary
Technique Key Data Points Source(s)

¹H NMR

(400 MHz, CDCl₃): δ 4.19 (br

s, 1H, CHOH), 5.80 (s, 1H,

CHOH), 6.35, 6.40, 6.54, 7.25,

7.37, 7.61 (m, 6H, furan ring

H).

[11]

¹³C NMR Data available. [3]

IR

IR: 15811 (Sadtler Research

Laboratories IR Grating

Collection). Key stretches

include C=O and O-H.

[3][12]

UV-Vis

UV: 5543 (Sadtler Research

Laboratories Spectral

Collection).

[3][12]

Mass Spec (GC-MS)

m/z Top Peak: 97, m/z 2nd

Highest: 95, m/z 3rd Highest:

39.

[3]

Experimental Protocols
Synthesis of Furoin via Benzoin Condensation
Furoin is typically synthesized from furfural through a benzoin condensation reaction.[13][14]

This reaction can be catalyzed by cyanide ions or, in a biomimetic approach, by thiamine

(Vitamin B1).[13][14][15]
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Materials:

Furfural

Ethanol (95%)

Thiamine hydrochloride (Vitamin B1)[15][16]

Sodium hydroxide (NaOH) solution (~2.0 M)[16] or Potassium Cyanide (KCN)[5][6]

Deionized water

Procedure (Thiamine-catalyzed):[15][16]

Dissolve thiamine hydrochloride in a mixture of 95% ethanol and water in a round-bottom

flask equipped with a magnetic stir bar.

Slowly add the NaOH solution dropwise to the stirring thiamine solution until a pale yellow

color persists.

Add furfural to the reaction mixture.

Seal the flask and allow the reaction to stir at a controlled temperature (e.g., 60°C) for a

specified time (e.g., 1 hour).[15] The reaction progress can be monitored by the precipitation

of the furoin product.

Isolate the crude product by vacuum filtration.

Wash the collected solid with water and then with cold ethanol to remove unreacted starting

materials and byproducts.

Purify the crude furoin by recrystallization from a suitable solvent, such as ethanol.[5][6]

Dry the purified furoin crystals under vacuum.

Safety Precautions: Furfural is a hazardous chemical and should be handled in a well-

ventilated fume hood. Potassium cyanide is highly toxic and should be handled with extreme

care by trained personnel.
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Characterization Methods
Melting Point Determination: The melting point of the purified furoin is determined using a

standard melting point apparatus. The observed melting point range is compared with the

literature values to assess purity.[15]

Infrared (IR) Spectroscopy: An IR spectrum of the furoin product is obtained using an FTIR

spectrometer, typically as a KBr pellet or using an ATR accessory.[11] The presence of

characteristic absorption bands for the hydroxyl (-OH) and carbonyl (C=O) functional groups

confirms the product's identity.[17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on

an NMR spectrometer using a deuterated solvent such as CDCl₃ or DMSO-d₆.[11][19] The

chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the

molecular structure of furoin.[20][21]

Experimental Workflow and Logical Relationships
The general workflow for the synthesis and characterization of furoin can be visualized as

follows:

Synthesis

Purification

Characterization

Furfural

Benzoin CondensationThiamine or KCN

Ethanol/Water

Vacuum Filtration Recrystallization

Melting Point

IR Spectroscopy

NMR Spectroscopy

Pure Furoin

Click to download full resolution via product page
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Caption: Workflow for the synthesis, purification, and characterization of furoin.

Applications in Research and Development
Furoin's versatile chemical nature makes it a valuable compound in several areas of research:

Organic Synthesis: It serves as a precursor for the synthesis of other furan derivatives and

more complex heterocyclic compounds, such as pyrazines and tetrasubstituted pyrroles.[1]

[2][14]

Medicinal Chemistry: Furoin and its derivatives have been investigated for potential

biological activities, including antimicrobial and anticancer properties.[12]

Materials Science: It can be used as a building block for the creation of furan-based

polymers, which are of interest for their potential biodegradability and thermal stability.[1]

Analytical Chemistry: Furoin has been employed as a fluorogenic reagent for the sensitive

determination of guanidines in liquid chromatography.[5][6]

Photochemistry: Its structure makes it a candidate for studies involving photochemical

reactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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